1-((5-chlorothiophen-2-yl)sulfonyl)-N-(naphthalen-1-yl)piperidine-4-carboxamide

• IUPAC Name: 1-(5-chlorothiophen-2-yl)sulfonyl-N-naphthalen-1-ylpiperidine-4-carboxamide
• InChI: InChI=1S/C20H19ClN2O3S2/c21-18-8-9-19(27-18)28(25,26)23-12-10-15(11-13-23)20(24)22-17-7-3-5-14-4-1-2-6-16(14)17/h1-9,15H,10-13H2,(H,22,24)
• InChI Key: FSTKTULOODUYDO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NC2=CC=CC3=CC=CC=C32)S(=O)(=O)C4=CC=C(S4)Cl
• Molecular Formula: C20H19ClN2O3S2
• Molecular Weight: 435.0 g/mol

Description

1-((5-chlorothiophen-2-yl)sulfonyl)-N-(naphthalen-1-yl)piperidine-4-carboxamide, also known as ML277, is a chemical compound that has gained attention in the scientific community for its potential use as a therapeutic agent. It belongs to the class of piperidine carboxamides and has been studied extensively for its mechanism of action and its effects on biochemical and physiological processes.

Scientific Research Applications

Synthesis and Chemistry

• The compound has been utilized in microwave-assisted synthesis processes, notably in the generation of heteroaryl ether core structures, demonstrating its role in facilitating efficient chemical synthesis methods (Williams et al., 2010).
• It has been a subject of interest in studies involving molecular interaction and conformational analysis, particularly in understanding the binding interactions of similar compounds with specific receptors (Shim et al., 2002).
• This compound is involved in the synthesis of carbon-11 labeled naphthalene-sulfonamides, which are potential agents for positron emission tomography (PET) imaging, indicating its importance in diagnostic imaging research (Wang et al., 2008).

Biological Evaluation and Applications

• Derivatives of this compound have been synthesized and evaluated for their cytotoxic activity against various human cancer cell lines, showing potential as anticancer agents. These compounds have displayed potent cytotoxic activity, particularly in inducing apoptosis and arresting the cell cycle at the G1 phase (Ravichandiran et al., 2019).
• Another study synthesized and characterized derivatives of the compound and evaluated their antimicrobial activities. These studies are crucial in the search for new antimicrobial agents (Ovonramwen et al., 2021).
• Research has also focused on understanding the interaction of similar compounds with cannabinoid receptors, providing insights into the molecular mechanisms of receptor-ligand interactions (Hurst et al., 2002).

Structural and Analytical Studies

• Structural studies, including FT-IR, Raman, and X-ray diffraction, have been conducted on derivatives, highlighting their potential in material sciences and crystallography (Saeed et al., 2012).
• The compound has also been involved in studies related to structure-activity relationships, aiding in the development of new antimicrobial and antifungal agents (Vinaya et al., 2009).